Cas no 2034570-96-0 (N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide
• CAS No: 2034570-96-0
• MF: C₁₇H₂₁NO₄S₂
• MW: 367.482942342758
• CID: 5553805
• Update Time: 2025-06-13

N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzenesulfonamide
• N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C17H21NO4S2/c1-11-9-15(22-4)17(10-12(11)2)24(20,21)18-8-7-14-5-6-16(23-14)13(3)19/h5-6,9-10,18H,7-8H2,1-4H3
• InChI Key： RIJBYNUFXDLBBB-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C(C)=O)=CC=2)(=O)=O)=CC(C)=C(C)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide

Professional Introduction to N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide (CAS No. 2034570-96-0)

N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 2034570-96-0, belongs to a class of molecules that exhibit promising characteristics for further research and development in medicinal applications.

The molecular structure of N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide features a complex arrangement of functional groups, including an acetyl-substituted thiophene ring, an ethyl chain, and a methoxy group attached to a dimethylbenzene core. The presence of these functional groups contributes to the compound's potential interactions with biological targets, making it a valuable candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacokinetic and pharmacodynamic properties of this compound with greater precision. Studies have indicated that the acetylthiophen-2-yl moiety may play a crucial role in modulating the activity of enzymes and receptors involved in various metabolic pathways. This suggests that N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide could have therapeutic potential in treating conditions related to these pathways.

In addition to its structural complexity, the compound's solubility and stability under various conditions make it an attractive candidate for formulation into drug products. Research has demonstrated that modifications to the methoxy and dimethylbenzene groups can significantly influence the compound's solubility profile, which is critical for achieving optimal bioavailability. These findings are particularly relevant in the context of developing novel formulations that enhance drug delivery and efficacy.

The sulfonamide group in N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide is another key feature that contributes to its biological activity. Sulfonamides are well-known for their broad spectrum of antimicrobial properties and have been widely used in the development of antibiotics and anti-inflammatory drugs. The incorporation of this group into the molecular framework of this compound may enhance its interaction with target proteins, leading to improved therapeutic effects.

Current research in medicinal chemistry has focused on leveraging structural diversity to identify new drug candidates with enhanced efficacy and reduced side effects. N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide exemplifies this approach by combining multiple functional groups into a single molecule. This strategy has led to the discovery of several promising compounds that are currently undergoing further preclinical testing.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce large quantities of the material for research purposes. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact during synthesis.

One of the most exciting aspects of N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide is its potential as a lead compound for further derivatization. By modifying specific functional groups within its structure, researchers can explore new chemical spaces and identify analogs with improved properties. This approach has been successful in other areas of drug discovery, where lead optimization has led to the development of several FDA-approved drugs.

The biological evaluation of this compound has revealed several interesting findings. In vitro studies have shown that it exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Furthermore, preliminary experiments indicate that it may also interact with mammalian enzymes involved in inflammation pathways. These results warrant further investigation into its therapeutic applications.

The future prospects for N-[2-(5-acetylthiophen-2-yl)ethyl]-2-methoxy-4,5-dimethylbenzene-1-sulfonamide are promising, given its unique structural features and potential biological activities. As research continues to uncover new applications for this compound, it is likely that it will play a significant role in the development of novel pharmaceuticals. The combination of computational modeling, synthetic chemistry, and biological evaluation will be essential in realizing its full potential.